Cas no 720-01-4 (Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate)

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules due to its structural versatility and electron-withdrawing properties, which influence metabolic stability and binding affinity. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and crop protection.

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate structure

720-01-4 structure

Product Name:Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate

CAS No:720-01-4

MF:C₈H₆ClF₃N₂O₂

MW:254.593651294708

MDL:MFCD00173897

CID:39718

PubChem ID:2737166

Update Time:2025-10-29

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-2-trifluoromethylpyrimidine-5-carboxylate
- Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
- 4-Chloro-2-trifluoromethyl-pyrimidine-5-carboxylic acid ethyl ester
- Ethyl-4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
- 4-Chloro-5-ethoxycarbonyl-2-trifluoromethylpyrimidine
- Ethyl 2-trifluoromethyl-4-chloropyrimidine-5-carboxylate
- Ethyl4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate
- Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5- carboxylate
- 5-Pyrimidinecarboxylic acid, 4-chloro-2-(trifluoromethyl)-, ethyl ester
- DSULCDCBENGHAX-UHFFFAOYSA-N
- BCP26764
- 4-Chloro-2-trifluoromethyl-pyrimidine-5-carboxylicacidethylester
- ZIN
- AS-5167
- 4-Chloro-5-(ethoxycarbonyl)-2-(trifluoromethyl)pyrimidine
- ethyl 4-chloro-2-trifluoromethyl-pyrimidine-5-carboxylate
- SCHEMBL131646
- EN300-107577
- FD13033
- AC-26619
- A9394
- MFCD00173897
- DTXSID20371885
- AKOS000320373
- FT-0626075
- Ethyl 4-chloro-2-(trifluoromethyl)-5-pyrimidinecarboxylate, AldrichCPR
- CS-W019492
- AM20100685
- J-520983
- SB60596
- SY027419
- 720-01-4
- DB-012422
- MDL： MFCD00173897
- Inchi： 1S/C8H6ClF3N2O2/c1-2-16-6(15)4-3-13-7(8(10,11)12)14-5(4)9/h3H,2H2,1H3
- InChI Key： DSULCDCBENGHAX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)C=NC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 254.00700
Monoisotopic Mass: 254.007
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 52.1

Experimental Properties

Color/Form: Not determined
Density: 1.449
Melting Point: 36-37 ºC
Boiling Point: 230.6℃ at 760 mmHg
Flash Point: 93.292°C
Refractive Index: 1.466
PSA: 52.08000
LogP: 2.32550
Solubility: Not determined

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

Hazard Statement： Irritant
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36/37/39-S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194752-10g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	10g	￥1,246.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194752-1g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	1g	¥179.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194752-25g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	25g	¥3199.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194752-5g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	5g	¥699.90	2023-09-03
Fluorochem	008302-5g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	95%	5g	￡71.00	2022-02-28
Fluorochem	008302-10g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	95%	10g	￡140.00	2022-02-28
Fluorochem	008302-25g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	95%	25g	￡331.00	2022-02-28
Alichem	A033000119-10g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	10g	$241.32	2023-09-01
Alichem	A033000119-25g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	25g	$579.76	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E834164-5g	Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate	720-01-4	97%	5g	547.20	2021-05-17

Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:720-01-4)Ethyl 4-chloro-2-(trifluoromethyl)pyrimidine-5-carboxylate

Order Number:A9394

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:30

Price ($):184.0/277.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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